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Compound of Interest

Compound Name: (4-Bromothiazol-2-YL)methanol

Cat. No.: B1337912

Technical Guide: Safety and Handling of (4-
Bromothiazol-2-YL)methanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide based on publicly
available data. A complete and certified Safety Data Sheet (SDS) for (4-Bromothiazol-2-
YL)methanol (CAS No. 204513-31-5) was not directly available. Researchers should always
consult the specific SDS provided by the supplier before handling this chemical and adhere to
all institutional and governmental safety protocols. The experimental protocols outlined are
generalized best practices and should be adapted to specific laboratory conditions and
experimental designs.

Chemical Identification and Properties

(4-Bromothiazol-2-YL)methanol is a brominated heterocyclic compound often used as a
building block in organic synthesis, particularly in the development of pharmaceutical and
agrochemical agents. Its chemical structure incorporates a thiazole ring, a reactive bromine
atom, and a hydroxymethyl group, making it a versatile intermediate.

Table 1: Physicochemical Properties of (4-Bromothiazol-2-YL)methanol
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Property Value Source
CAS Number 204513-31-5 [1]
Molecular Formula C4H4BrNOS [1]
Molecular Weight 194.05 g/mol [1]
Boiling Point 277.6 £ 20.0 °C (Predicted) [1]
Density 1.899 + 0.06 g/cm3 (Predicted) [1]
pKa 12.74 + 0.10 (Predicted) [1]

2-8°C, under inert gas
Storage Temperature ) [11[2]
(Nitrogen or Argon)

Hazard Identification and Safety Precautions

(4-Bromothiazol-2-YL)methanol is classified as a hazardous substance. The available data
indicates that it can cause harm if swallowed, and may lead to skin, eye, and respiratory
irritation.[3]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source
Hazard H302 Harmful if swallowed. [3]
H315 Causes skin irritation. [3]

Causes serious eye
H319 o [3]

irritation.

May cause respirator
H335 , .y. P Y [3]
irritation.

Avoid breathing
Precautionary P261 dust/fume/gas/mistiva  [3][4]

pors/spray.

Wash skin thoroughly
P264 ] [4]
after handling.

Do not eat, drink or
P270 smoke when using [3]
this product.

Use only outdoors or
P271 in a well-ventilated [4]

area.

Wear protective
gloves/protective

P280 clothing/eye [4]
protection/face

protection.

IF SWALLOWED: Call

a POISON CENTER
P301+P312 _ [3]

or doctor if you feel

unwell.

IF ON SKIN: Wash
P302+P352 with plenty of soap [4]

and water.
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P304+P340

IF INHALED: Remove
person to fresh air and
keep comfortable for

breathing.

[4]

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[4]

P332+P313

If skin irritation occurs:
Get medical

advice/attention.

[4]

P337+P313

If eye irritation
persists: Get medical

advice/attention.

[4]

P403+P233

Store in a well-
ventilated place. Keep
container tightly

closed.

[4]

P405

Store locked up.

[4]

P501

Dispose of
contents/container to
an approved waste

disposal plant.

[4]

Toxicological Data: Specific quantitative toxicological data, such as LD50 or LC50 values for (4-

Bromothiazol-2-YL)methanol, are not readily available in the public domain.[4] Symptoms

related to exposure to similar brominated heterocyclic compounds may include inflammation of

the skin (itching, scaling, reddening, blistering) and severe eye irritation.[4] Inhalation may

cause respiratory tract irritation.[4]
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Experimental Protocols: Safe Handling and Storage

Given the hazardous nature of (4-Bromothiazol-2-YL)methanol, strict adherence to safety
protocols is mandatory. The following is a generalized workflow for handling this compound in a
laboratory setting.
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Preparation
- Review SDS
- Prepare work area (fume hood)
- Assemble equipment
- Ready spill kit and waste containers

Before handling

Proceed to handling

Chemical Handling (in Fume Hood)
- Ground equipment for static discharge
- Carefully measure and transfer
- Keep container closed when not in use
- Avoid generating dust or aerosols

Experimental Procedure
- Conduct reaction in a closed or contained system
- Maintain constant ventilation
- Monitor for any signs of reaction instability

Post-reaction

Cleanup and Decontamination
- Quench reaction safely
- Decontaminate glassware and surfaces
- Segregate waste into appropriate containers (halogenated waste)

After cleanup

Personal Hygiene
- Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: Generalized workflow for the safe handling of (4-Bromothiazol-2-YL)methanol.
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Storage: Store (4-Bromothiazol-2-YL)methanol in a tightly sealed, appropriate container in a
cool, dry, and well-ventilated area.[5] It should be stored under an inert atmosphere (e.qg.,
nitrogen or argon) at temperatures between 2-8°C.[1] Keep away from incompatible materials
such as strong oxidizing agents, and sources of ignition.[3][4]

Spill Management: In case of a spill, evacuate the area.[6] Wear appropriate personal
protective equipment, including respiratory protection.[6] Prevent the spill from entering drains
or waterways.[4] Absorb the spill with an inert, non-combustible material (e.g., sand,
vermiculite) and place it in a sealed container for disposal.[4][6]

First Aid Measures

The following are general first-aid recommendations. Always seek immediate medical attention
after any exposure.

Table 3: First Aid Procedures
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Exposure Route

Procedure

Source

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[4]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing. Seek

immediate medical attention.

[4]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[4]

Fire-Fighting and Disposal Measures

Fire-Fighting: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[4] Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[4] During a fire, irritating and toxic gases such as carbon oxides, nitrogen

oxides, sulfur oxides, and hydrogen bromide may be generated.[4]

Disposal: Dispose of (4-Bromothiazol-2-YL)methanol and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.[4] This
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material should be treated as hazardous waste. Do not allow it to enter drains or the
environment.[4]

Biological Activity and Signaling Pathways

There is no publicly available information regarding the specific biological activity or signaling
pathways associated with (4-Bromothiazol-2-YL)methanol. Its utility in drug development and
agrochemical research suggests it is a precursor to biologically active molecules.[7] Further
research is required to elucidate its specific molecular targets and mechanisms of action.

(No specific signaling pathway data is publicly available for (4-BromothiazoI-Z-YL)methanoI.)

Click to download full resolution via product page

Caption: Status of available signaling pathway information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1337912#safety-data-sheet-and-handling-
precautions-for-4-bromothiazol-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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